![molecular formula C18H25NO3 B5619873 N-[(1-hydroxycyclohexyl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide](/img/structure/B5619873.png)
N-[(1-hydroxycyclohexyl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related benzoxepine derivatives involves practical methods combining esterification, intramolecular Claisen type reactions, and subsequent reactions like the Suzuki−Miyaura reaction, followed by hydrolysis and amidation. These methods demonstrate the versatility and efficiency in synthesizing complex molecules with potential pharmacological activities (Ikemoto et al., 2005). Additionally, novel one-pot synthesis approaches offer an alternative method for creating benzodiazepine derivatives, showcasing the chemical flexibility and potential for generating a broad spectrum of biologically active compounds (Shaabani et al., 2009).
Molecular Structure Analysis
Studies on benzazepine derivatives highlight the importance of molecular structure in defining the compound's chemical behavior and interaction capabilities. The molecular and supramolecular structures of related compounds, such as tetrahydro-1-benzazepines, demonstrate significant hydrogen bonding and conformational characteristics influencing their chemical and biological functions (Guerrero et al., 2014).
Chemical Reactions and Properties
The chemical reactivity and properties of N-[(1-hydroxycyclohexyl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide derivatives can be elucidated through studies on similar compounds, which undergo various chemical reactions including cyclization, epoxidation, and reactions with isocyanides. These reactions contribute to the compound's versatility in chemical synthesis and potential pharmacological applications (Larin et al., 2014).
properties
IUPAC Name |
N-[(1-hydroxycyclohexyl)methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO3/c20-17(19-13-18(21)9-4-1-5-10-18)15-8-11-22-16-7-3-2-6-14(16)12-15/h2-3,6-7,15,21H,1,4-5,8-13H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBGGTBAZUJSALH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(CNC(=O)C2CCOC3=CC=CC=C3C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.